Cas no 6952-53-0 (3-Methyl-1-(pyridin-2-yl)butan-1-one)

• Product Name: 3-Methyl-1-(pyridin-2-yl)butan-1-one
• CAS No: 6952-53-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 519140
• PubChem ID: 247475
• Update Time: 2025-04-19

3-Methyl-1-(pyridin-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,3-methyl-1-(2-pyridinyl)-
• 2-(3-methylbutyryl)pyridine
• 2-Methylpropyl 2-pyridyl ketone
• 2-Methylproyl 2-pyridyl ketone
• 3-methyl-1-pyridin-2-ylbutan-1-one
• 2-Isovalerylpyridine
• isobutyl 2-pyridyl ketone
• NSC-62100
• 2-(Isobutylcarbonyl)pyridine
• SCHEMBL7109048
• MFCD07699213
• Z513733780
• AS-48303
• NSC62100
• AKOS010015530
• F30232
• A914576
• 6952-53-0
• CS-0205229
• EN300-102661
• 3-methyl-1-(pyridin-2-yl)butan-1-one
• ZUDCNFJWSIGUGD-UHFFFAOYSA-N
• 3-methyl-1(2-pyridyl)butan-1-one
• DTXSID10289586
• 3-Methyl-1-(pyridin-2-yl)butan-1-one

• MDL： MFCD07699213
• Inchi： 1S/C10H13NO/c1-8(2)7-10(12)9-5-3-4-6-11-9/h3-6,8H,7H2,1-2H3
• InChI Key： ZUDCNFJWSIGUGD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)CC(C)C

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 0.994
• Boiling Point: 241.9°C at 760 mmHg
• Flash Point: 106.2°C
• Refractive Index: 1.499
• PSA: 29.96000
• LogP: 2.31040